Structure-simplified and highly efficient deep blue organic light-emitting diodes with reduced efficiency roll-off at extremely high luminance†
Chemical Communications Pub Date: 2016-11-23 DOI: 10.1039/C6CC08501F
Abstract
Based on a series of new fluorescent emitters, deep blue non-doped multilayer OLEDs with EQEs exceeding 5.10% and single layer devices excluding any charge carrier transporting materials with an EQE of 4.22% were obtained at an extremely high luminance of 10 000 cd m−2.
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